Cas no 2228082-72-0 (1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol)

• Product name: 1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol
• CAS No: 2228082-72-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6478811
• PubChem ID: 165947003

1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol
• 1-[2-(5-methyl-1H-pyrazol-3-yl)ethyl]cyclopropan-1-ol
• EN300-1821989
• 2228082-72-0

• Inchi： 1S/C9H14N2O/c1-7-6-8(11-10-7)2-3-9(12)4-5-9/h6,12H,2-5H2,1H3,(H,10,11)
• InChI Key： XWJYBQYJLPKJTF-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=C(C)NN=2)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol (CAS No. 2228082-72-0)

1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol (CAS No. 2228082-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular framework combines a cyclopropanol moiety with a 5-methyl-1H-pyrazole group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzymes and receptors associated with inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. The compound's pyrazole ring is a key pharmacophore found in many FDA-approved drugs, highlighting its relevance in modern drug design. Additionally, its cyclopropane structure contributes to enhanced metabolic stability, a critical factor in optimizing drug candidates for clinical development.

The synthesis of CAS No. 2228082-72-0 involves multi-step organic reactions, including cyclopropanation and pyrazole formation, which are well-documented in peer-reviewed journals. Its purity and stability under various conditions make it suitable for high-throughput screening and combinatorial chemistry. Researchers often explore its derivatives for anti-inflammatory, antimicrobial, and anticancer properties, aligning with current trends in precision medicine and personalized therapies.

From an industrial perspective, 1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol is also valued for its potential in agrochemical formulations. Its structural motifs are analogous to those in crop protection agents, offering opportunities for developing eco-friendly pesticides with reduced environmental impact. This aligns with global initiatives to promote sustainable agriculture and reduce reliance on traditional chemical pesticides.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize CAS No. 2228082-72-0, ensuring compliance with regulatory standards. The compound's solubility, melting point, and reactivity profiles are well-documented, facilitating its integration into diverse research workflows. Furthermore, its compatibility with green chemistry principles underscores its appeal in environmentally conscious laboratories.

As the scientific community continues to explore small-molecule therapeutics, 1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol remains a focal point for innovation. Its applications extend beyond pharmaceuticals, including materials science and catalysis, where its unique properties enable breakthroughs in nanotechnology and renewable energy. Collaborative efforts between academia and industry are expected to unlock further potential for this compound in emerging fields.

In summary, 1-2-(5-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol (CAS No. 2228082-72-0) represents a compelling case study in the intersection of chemistry and biotechnology. Its multifaceted applications, coupled with growing interest in sustainable chemistry and drug discovery, position it as a valuable asset for researchers and manufacturers alike. Future studies will likely explore its mechanistic pathways and commercial scalability, solidifying its role in next-generation scientific advancements.